Cas no 1839665-96-1 (2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate)

$2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate structure$

1839665-96-1 structure

Product Name:2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate

CAS No:1839665-96-1

Molecular Formula:C₉H₈BrFO₂

Molecular Weight:247.061025619507

CID:4557941

PubChem ID:58910008

2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate Properties

Names and Identifiers

- 2-Bromo-5-fluorobenzyl acetate
- (2-bromo-5-fluorophenyl)methyl acetate
- CS-0080611
- E81019
- SCHEMBL14448981
- 1839665-96-1
- Tavaborole Impurity 16
- InChIKey： AXHCVKANZXHHBP-UHFFFAOYSA-N
- Inchi： 1S/C9H8BrFO2/c1-6(12)13-5-7-4-8(11)2-3-9(7)10/h2-4H,5H2,1H3
- SMILES： BrC1C=CC(=CC=1COC(C)=O)F

Computed Properties

Exact Mass: 245.96917g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 245.96917g/mol
Heavy Atom Count: 13
Complexity: 187
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 26.3

2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01X02Y-10mg	2-Bromo-5-fluorobenzyl acetate	1839665-96-1	97%	10mg	$2822.00
Aaron	AR01X0BA-10mg	2-Bromo-5-fluorobenzyl acetate	1839665-96-1	97%	10mg	$2563.00
eNovation Chemicals LLC	Y1258049-10mg	2-Bromo-5-fluorobenzyl acetate	1839665-96-1	97%	10mg	$2920	2023-09-04
TRC	B700180-1mg	2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate	1839665-96-1		1mg	$ 207.00	2023-04-18

2-Bromo-\u200b5-\u200bfluoro-benzenemethanol 1-Acetate Related Literature

1. Divalent carbon atom as the proton acceptor in hydrogen bonding†

Mirosław Jabłoński,Marcin Palusiak Phys. Chem. Chem. Phys., 2009,11, 5711-5719
2. A protected excitation-energy reservoir for efficient upconversion luminescence†

Kai Huang,Haichun Liu,Marco Kraft,Swati Shikha,Xiang Zheng,Hans Ågren,Christian Würth,Ute Resch-Genger Nanoscale, 2018,10, 250-259
3. Synthesis of cinchona alkaloid sulfonamide polymers as sustainable catalysts for the enantioselective desymmetrization of cyclic anhydrides†

Shohei Takata,Yuta Endo,Mohammad Shahid Ullah,Shinichi Itsuno RSC Adv., 2016,6, 72300-72305
4. Chirally self-assembled porphyrinnanowires assisted by L-glutamide-derived lipid for excitation energy transfer†

Hirokuni Jintoku,Takashi Sagawa,Makoto Takafuji,Hirotaka Ihara Org. Biomol. Chem., 2009,7, 2430-2434
5. Au–NiOx nanocomposite for hot electron-assisted plasmonic photocatalysis

Diana Fragua,Jaume Noguera-Gomez,Pedro J. Rodríguez-Canto,L. M. Valencia,M. de la Mata,M. Herrera,S. I. Molina,Rafael Abargues J. Mater. Chem. C, 2020,8, 9885-9897
6. Front cover

Photochem. Photobiol. Sci., 2017,16, 273-274
7. Lipase-catalyzed synthesis of red pitaya (Hylocereus polyrhizus) seed oil esters for cosmeceutical applications: process optimization using response surface methodology

Taufiq Yap Yun Hin,Zaibunnisa Abdul Haiyee,Mohd Izuan Effendi Halmi RSC Adv., 2019,9, 5599-5609
8. Self-enhanced multicolor electrochemiluminescence by competitive electron-transfer processes†

Silvia Voci,Romain Duwald,Stéphane Grass,David J. Hayne,Laurent Bouffier,Paul S. Francis,Jérôme Lacour,Neso Sojic Chem. Sci., 2020,11, 4508-4515
9. Charting the relationship between phase type-surface area-interactions between the constituent atoms and oxygen reduction activity of Pd–Cu nanocatalysts inside fuel cells by in operando high-energy X-ray diffraction†

Yazan Maswadeh,Shiyao Shan,Binay Prasai,Yinguang Zhao,Zhi-Hui Xie,Zhipeng Wu,Jin Luo,Yang Ren,Chuan-Jian Zhong,Valeri Petkov J. Mater. Chem. A, 2017,5, 7355-7365
10. Kinetic modelling of reactions for the synthesis of 2-methyl-5-ethyl pyridine†

Leo Schmid,Peter Wasserscheid,Hannsjörg Freund React. Chem. Eng., 2021,6, 1254-1264

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

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